Cas no 22245-54-1 (4-Pyrenemethanol)

• Product Name: 4-Pyrenemethanol
• CAS No: 22245-54-1
• MF: C₁₇H₁₂O
• MW: 232.276584625244
• CID: 1407359
• PubChem ID: 57934637
• Update Time: 2025-04-20

4-Pyrenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-Pyrenemethanol
• pyren-4-ylmethanol
• (PYREN-4-YL)METHANOL
• SCHEMBL975512
• DTXSID20728315
• 4-hydroxymethylpyrene
• 22245-54-1

• Inchi： 1S/C17H12O/c18-10-14-9-13-5-1-3-11-7-8-12-4-2-6-15(14)17(12)16(11)13/h1-9,18H,10H2
• InChI Key： LABNFNHSRBDQDP-UHFFFAOYSA-N
• SMILES： OCC1C=C2C=CC=C3C=CC4=CC=CC=1C4=C23

Computed Properties

• Exact Mass: 232.08886
• Monoisotopic Mass: 232.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23